Cas no 1806794-29-5 (2-Amino-4-(difluoromethyl)-3-fluoro-6-methylpyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-3-fluoro-6-methylpyridine
• CAS No: 1806794-29-5
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4854541
• Update Time: 2025-05-19

2-Amino-4-(difluoromethyl)-3-fluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-3-fluoro-6-methylpyridine

• Inchi： 1S/C7H7F3N2/c1-3-2-4(6(9)10)5(8)7(11)12-3/h2,6H,1H3,(H2,11,12)
• InChI Key： OXCMBGRTTKBXGR-UHFFFAOYSA-N
• SMILES： FC1=C(N)N=C(C)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-(difluoromethyl)-3-fluoro-6-methylpyridine

2-Amino-4-(difluoromethyl)-3-fluoro-6-methylpyridine: A Comprehensive Overview

The compound 2-Amino-4-(difluoromethyl)-3-fluoro-6-methylpyridine, identified by the CAS registry number 1806794-29-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in synthetic chemistry. The structure of this molecule features a pyridine ring with substituents at positions 2, 3, 4, and 6, including an amino group, a difluoromethyl group, a fluoro group, and a methyl group, respectively. These substituents contribute to its distinct chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Amino-4-(difluoromethyl)-3-fluoro-6-methylpyridine. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize the production of this compound. The incorporation of fluorine atoms in the molecule has been shown to enhance its stability and bioavailability, making it a promising candidate for drug development. Fluorinated pyridines are particularly valuable in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

The structural uniqueness of 1806794-29-5 lies in its combination of electron-donating and electron-withdrawing groups on the pyridine ring. The amino group at position 2 acts as an electron donor, while the fluoro and difluoromethyl groups at positions 3 and 4 introduce electron-withdrawing effects. This balance of electronic interactions can influence the molecule's reactivity in both synthetic and biological contexts. For instance, the presence of these substituents can modulate the molecule's ability to participate in hydrogen bonding, π-interactions, or other non-covalent interactions that are critical in drug-target binding.

In terms of applications, 2-Amino-4-(difluoromethyl)-3-fluoro-6-methylpyridine has shown promise in several areas. In pharmaceutical research, it has been explored as a potential lead compound for anti-inflammatory agents due to its ability to inhibit specific inflammatory pathways. Additionally, its fluorinated structure makes it a candidate for imaging agents in nuclear medicine, where fluorinated compounds are often used as radiotracers.

The synthesis of this compound typically involves a sequence of well-established organic reactions. For example, the formation of the pyridine ring can be achieved through cyclization reactions such as the Hantzsch dihydropyridine synthesis or through more modern methods like microwave-assisted synthesis. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure regioselectivity and yield optimization.

Recent studies have also highlighted the potential of 1806794-29-5 as a building block for more complex molecular architectures. Its ability to undergo further functionalization makes it a valuable intermediate in combinatorial chemistry libraries. By appending additional functional groups or modifying existing ones, researchers can explore a wide range of chemical space with potential applications in agrochemicals or advanced materials.

In conclusion, 2-Amino-4-(difluoromethyl)-3-fluoro-6-methylpyridine, with its unique structure and versatile properties, represents an exciting area of research in contemporary organic chemistry. Its role as both a standalone compound and a building block for more complex molecules underscores its importance in advancing scientific knowledge and practical applications across multiple disciplines.